Cas no 1805167-13-8 (Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate)

• Product Name: Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate
• CAS No: 1805167-13-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4943544
• Update Time: 2025-10-28

Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-11(15)5-9-3-8(6-13)4-10(7-14)12(9)16/h3-4,7,16H,2,5H2,1H3
• InChI Key： SWAMVFXXYPVMTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=C(C=O)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate

Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate (CAS No. 1805167-13-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate (CAS No. 1805167-13-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique functional groups, including a cyano group, a formyl group, and a hydroxyl group, make it an invaluable building block for the development of novel therapeutic agents.

The chemical structure of Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate can be described as a phenylacetic acid derivative with additional functional modifications. The presence of the cyano group at the 5-position and the formyl group at the 3-position enhances its reactivity, making it an excellent candidate for further chemical transformations. These modifications contribute to its role as a key intermediate in the synthesis of complex pharmaceutical molecules.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, which are widely used in drug discovery and development. Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate has emerged as a pivotal intermediate in these synthetic pathways. Its ability to undergo various reactions, such as condensation, cyclization, and nucleophilic substitution, allows for the construction of diverse molecular architectures. This flexibility is particularly valuable in the design of small-molecule drugs targeting various therapeutic areas.

One of the most compelling aspects of Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate is its application in the synthesis of bioactive molecules with potential pharmacological properties. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in inflammatory pathways. The cyano and formyl groups provide reactive sites that can be further functionalized to create specific binding interactions with target proteins. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The role of Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate extends beyond its use as an intermediate in drug synthesis. It has also been explored in materials science and catalysis due to its ability to participate in various organic transformations. The compound's unique reactivity makes it an attractive candidate for developing new catalysts and ligands that can facilitate complex chemical reactions under mild conditions.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate. Researchers have developed innovative techniques for its efficient preparation and purification, which have significantly improved its accessibility for industrial applications. These advancements include novel catalytic systems and green chemistry approaches that minimize waste and energy consumption. Such developments are crucial for ensuring sustainable practices in pharmaceutical manufacturing.

The pharmacological potential of derivatives of Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate continues to be explored across various therapeutic areas. For example, studies have shown that certain analogs exhibit anti-inflammatory, anti-tumor, and antimicrobial properties. The structural diversity achievable through modifications of this intermediate allows for the tailored design of molecules with specific biological activities. This underscores its significance as a platform for drug discovery initiatives.

In conclusion, Ethyl 5-cyano-3-formyl-2-hydroxyphenylacetate (CAS No. 1805167-13-8) is a multifaceted compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it an indispensable intermediate in the synthesis of biologically active molecules. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an even greater role in the development of innovative therapeutic agents.